Cas no 139393-86-5 (3-Pyridinemethanol, 5-ethyl-2-methoxy-6-methyl-)
139393-86-5 structure
Product Name:3-Pyridinemethanol, 5-ethyl-2-methoxy-6-methyl-
CAS No:139393-86-5
MF:C10H15NO2
MW:181.231602907181
CID:1268994
PubChem ID:15228414
Update Time:2025-04-20
3-Pyridinemethanol, 5-ethyl-2-methoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinemethanol, 5-ethyl-2-methoxy-6-methyl-
- UQKXZKPTIKBQBX-UHFFFAOYSA-N
- 5-Ethyl-2-methoxy-6-methyl-3-pyridinemethanol
- 139393-86-5
- SCHEMBL9272505
- 2-methoxy-3-hydroxymethyl-5-ethyl-6-methyl pyridine
- 2-methoxy-3-hydroxymethyl-5-ethyl-6-methylpyridine
- DB-382560
-
- Inchi: 1S/C10H15NO2/c1-4-8-5-9(6-12)10(13-3)11-7(8)2/h5,12H,4,6H2,1-3H3
- InChI Key: UQKXZKPTIKBQBX-UHFFFAOYSA-N
- SMILES: O(C)C1=C(CO)C=C(C(C)=N1)CC
Computed Properties
- Exact Mass: 181.11035
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.35
3-Pyridinemethanol, 5-ethyl-2-methoxy-6-methyl- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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